(2-Amino-5-bromothiazol-4-yl)oxoacetic acid methyl ester

• IUPAC Name: methyl 2-(2-amino-5-bromo-1,3-thiazol-4-yl)-2-oxoacetate
• InChI: InChI=1S/C6H5BrN2O3S/c1-12-5(11)3(10)2-4(7)13-6(8)9-2/h1H3,(H2,8,9)
• InChI Key: IVRWHXFNQUHDPQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=O)C1=C(SC(=N1)N)Br
• Molecular Formula: C6H5BrN2O3S
• DSSTOX Substance ID: DTXSID00661731
• Molecular Weight: 265.09 g/mol
• CAS No.: 914349-73-8

Description

Molecular Structure Analysis

The molecular structure of ABTO is determined by its molecular formula, which is C6H5BrN2O3S. This formula indicates that it contains six carbon atoms, five hydrogen atoms, one bromine atom, two nitrogen atoms, three oxygen atoms, and one sulfur atom.

Mechanism of Action

Target of Action

It is known that 2-aminothiazole derivatives, which this compound is a part of, have shown potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines . These include breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate cancer cells .

Mode of Action

These include acting as DNA intercalating agents, apoptotic/angiogenesis and cytotoxic agents, and inhibitors of multiple enzyme targets such as EGFR/VGFER kinase .

Biochemical Pathways

2-aminothiazole derivatives are known to impact a broad spectrum of biochemical pathways due to their wide-ranging pharmacological activities .

Result of Action

Given its structural similarity to other 2-aminothiazole derivatives, it is likely to exhibit anticancer properties .

Advantages and Limitations for Lab Experiments

The use of (2-Amino-5-bromothiazol-4-yl)oxoacetic acid methyl ester in laboratory experiments has a number of advantages and limitations. One of the main advantages of using this compound is its availability and ease of synthesis. This compound can be synthesized from readily available starting materials, and the synthesis process is relatively simple and can be completed in a short amount of time. Additionally, this compound is relatively stable and can be stored for extended periods of time without significant degradation.
However, there are also some limitations to using this compound in laboratory experiments. One of the main limitations is that the exact mechanism of action of the compound is not fully understood. Additionally, the compound is relatively expensive and can be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for research involving (2-Amino-5-bromothiazol-4-yl)oxoacetic acid methyl ester. One of the main areas of research is the development of new drugs and therapies based on the compound. Additionally, further research into the biochemical and physiological effects of this compound could lead to a better understanding of the compound and its potential applications. Finally, further research into the mechanism of action of this compound could lead to the development of new and improved inhibitors of the enzyme cytochrome P450.

Scientific Research Applications

(2-Amino-5-bromothiazol-4-yl)oxoacetic acid methyl ester has a wide range of applications in scientific research and laboratory experiments. It is used in biochemical and physiological studies, as well as in the development of new drugs and therapies. It has been used to study the effects of oxidative stress on cells, as well as the effects of various drugs on the body. It has also been used to study the mechanisms of action of various enzymes and proteins, as well as to investigate the effects of various environmental factors on human health.

Safety and Hazards

ABTO may be harmful by inhalation, in contact with skin, and if swallowed. Therefore, appropriate safety measures should be taken when handling this compound.